N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-ethoxy-5-isopropylbenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-ethoxy-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C23H26ClN3O4S/c1-4-31-21-11-7-18(16(2)3)15-22(21)32(29,30)25-13-14-27-23(28)12-10-20(26-27)17-5-8-19(24)9-6-17/h5-12,15-16,25H,4,13-14H2,1-3H3
• InChI Key: CONRGRXVGZWCLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H26ClN3O4S
• Molecular Weight: 476.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring and the phenyl rings suggests that the compound could have a planar structure. The electronegative atoms (such as oxygen, nitrogen, and chlorine) would create regions of high electron density, which could lead to interesting chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the pyridazine ring might undergo electrophilic substitution reactions, while the benzenesulfonamide group could participate in nucleophilic substitution reactions. The chlorophenyl group might also be reactive, particularly under conditions that promote nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the potential for hydrogen bonding might make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral potential. While specific studies on MFCD08922118 are limited, related indole compounds have shown inhibitory activity against viruses. For instance:

• Xue et al. .
• Cihan-Üstündag et al. .

Anti-Inflammatory and Analgesic Properties

Indole derivatives have been explored for their anti-inflammatory and analgesic activities. While specific data on MFCD08922118 are scarce, related compounds have demonstrated promising effects. For example:

• .

Antidiabetic and Antimalarial Applications

Indole derivatives have been explored for antidiabetic and antimalarial properties. Although we don’t have specific information on MFCD08922118, its indole-based structure warrants further investigation.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Depending on its specific properties, it might pose risks such as toxicity, flammability, or reactivity. Always refer to the material safety data sheet (MSDS) for detailed safety information.